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Compound of Interest

Compound Name:
N-(4-hydroxynaphthalen-1-

yl)benzamide

CAS No.: 55346-59-3

Cat. No.: B5824002

Get Quote

This guide provides a comprehensive analysis of the potential safety and hazards associated

with N-(4-hydroxynaphthalen-1-yl)benzamide (CAS No: 55346-59-3). It is intended for

researchers, scientists, and drug development professionals who may be synthesizing,

handling, or investigating this compound.

A thorough review of publicly available scientific literature and safety databases reveals a

significant gap in direct toxicological data for N-(4-hydroxynaphthalen-1-yl)benzamide. There

are no published comprehensive safety data sheets (SDS) or detailed experimental studies on

its specific toxicity profile. Therefore, this document employs a predictive hazard assessment

methodology, a standard and necessary approach in early-stage drug development and

chemical research.

The analysis herein is built upon a foundation of data from structurally similar compounds

(analogs). By examining the known biological activities and toxicological profiles of these

analogs, we can infer potential hazards and formulate a robust risk management strategy. The

primary analogs leveraged for this assessment include N-(4-hydroxynaphthalen-1-

yl)sulfonamide derivatives, which share the core naphthalene scaffold and have documented
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biological targets, and simpler benzamides, which inform on the potential hazards of the amide

functional group.

The key insight from this analog-based approach is that the N-(4-hydroxynaphthalen-1-yl)

scaffold is biologically active, with related sulfonamide compounds identified as potent

inhibitors of Myeloid Cell Leukemia 1 (Mcl-1), a critical anti-apoptotic protein, as well as various

protein kinases involved in angiogenesis.[1][2] This suggests that N-(4-hydroxynaphthalen-1-
yl)benzamide may possess significant biological activity and, consequently, a potential for

mechanism-based toxicity and off-target effects that must be carefully evaluated.

This guide will therefore not only summarize the predicted hazards but also provide a detailed,

field-proven workflow for the de novo toxicological evaluation of this compound, empowering

researchers to generate the necessary data to ensure safe handling and informed

development.

Section 2: Chemical Identity and Physicochemical
Properties
A precise understanding of the compound's chemical and physical properties is the cornerstone

of any safety assessment. These properties influence its absorption, distribution, metabolism,

excretion (ADME), and environmental fate.

Property Value / Identifier Source

IUPAC Name
N-(4-hydroxynaphthalen-1-

yl)benzamide
N/A

CAS Number 55346-59-3 EPA CompTox[3]

Molecular Formula C₁₇H₁₃NO₂ PubChem[4]

Molecular Weight 263.29 g/mol PubChem[4]

Predicted XLogP3 3.6 PubChem[4]

Predicted Functional Uses
Preservative, Colorant, UV

Absorber, Antioxidant
EPA CompTox[3]
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Note: Most properties are computationally predicted due to the lack of experimental data.

Section 3: Hazard Identification and Classification
(Predictive)
This section outlines the potential hazards associated with N-(4-hydroxynaphthalen-1-
yl)benzamide, inferred from its structural components and the known toxicology of analogous

compounds.

GHS Classification (Inferred)
While no official GHS classification exists for this compound, a provisional classification can be

derived from related molecules.
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Hazard Class Predicted Classification Rationale and Analog Data

Acute Toxicity (Oral)
Category 4 (Harmful if

swallowed)

Benzamide, a parent structure,

is classified as harmful if

swallowed.[5][6]

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)

4-Hydroxybenzamide, a

related compound, is classified

as a skin irritant.[7][8]

Serious Eye Damage/Irritation
Category 2 (Causes serious

eye irritation)

4-Hydroxybenzamide is known

to cause serious eye irritation.

[7][8][9]

Germ Cell Mutagenicity
Suspected of causing genetic

defects

Benzamide is suspected of

causing genetic defects.[5][6]

This is a critical potential

hazard requiring experimental

verification (e.g., Ames test).

Hazardous to the Aquatic

Environment (Acute)

Category 1 (Very toxic to

aquatic life)

The isomer N-hydroxy-4-

(naphthalen-1-yl)benzamide is

classified as H400 (Very toxic

to aquatic life).[4] The

naphthalene moiety suggests

a potential for environmental

persistence and toxicity.

Toxicological Profile (Inferred from Bioactive Analogs)
The most significant insights into the potential hazards of N-(4-hydroxynaphthalen-1-
yl)benzamide come from its biologically active sulfonamide analogs. The causality behind this

concern is that shared structural motifs often interact with the same biological targets.

Mechanism-Based Toxicity Concern: Mcl-1 Inhibition

Structure-based design studies have identified N-(4-hydroxynaphthalen-1-yl)arylsulfonamides

as a novel class of selective Mcl-1 inhibitors.[1] Mcl-1 is a key pro-survival protein that prevents

apoptosis.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 13 Tech Support

https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10501&PLANT=d__ALF
https://www.fishersci.fr/store/msds?partNumber=11411267&countryCode=FR&language=en
https://www.cdhfinechemical.com/images/product/msds/37_53674500_4-HYDROXYBENZAMIDE-CASNO-619-57-8-MSDS.pdf
https://www.fishersci.fr/store/msds?partNumber=11411267&countryCode=FR&language=en
https://www.cdhfinechemical.com/images/product/msds/37_53674500_4-HYDROXYBENZAMIDE-CASNO-619-57-8-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2422206&productDescription=4-HYDROXYBENZAMIDE+98%2B%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10501&PLANT=d__ALF
https://pubchem.ncbi.nlm.nih.gov/compound/17748273
https://www.benchchem.com/product/b5824002/docs?utm_src=pdf-body#section-1-executive-summary-and-statement-on-data-availability
https://www.benchchem.com/product/b5824002/docs?utm_src=pdf-body#section-1-executive-summary-and-statement-on-data-availability
https://pmc.ncbi.nlm.nih.gov/articles/PMC4033665/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5824002?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Expertise & Experience: While inhibiting Mcl-1 is a desirable therapeutic strategy in

oncology, it presents a significant toxicological risk for non-cancerous cells. Unintended

inhibition of Mcl-1 in healthy, rapidly dividing tissues (e.g., gastrointestinal tract,

hematopoietic stem cells) or in cells highly dependent on Mcl-1 for survival (e.g.,

cardiomyocytes, neurons) could lead to significant cytotoxicity. Therefore, any research

involving this compound must presuppose the potential for cytotoxic effects until proven

otherwise.

Potential for Kinase Inhibition

Related N-(4-hydroxynaphthalen-1-yl)sulfonamide derivatives have also been developed as

inhibitors of protein kinases and angiogenesis.[2]

Expertise & Experience: Kinase inhibitors are notoriously prone to off-target effects due to

the high degree of similarity across the human kinome. Off-target kinase inhibition can lead

to a wide array of toxicities, including cardiotoxicity, hepatotoxicity, and metabolic

disturbances. The benzamide moiety itself is a common feature in many approved kinase

inhibitors, further supporting the hypothesis that N-(4-hydroxynaphthalen-1-yl)benzamide
could engage with kinase targets.
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Caption: Hypothesized toxicity pathway based on bioactive analogs.

Section 4: Risk Assessment and Management
Strategy
Given the predicted hazards, a cautious and systematic approach to handling and evaluation is

mandatory.

Recommended Handling and Exposure Controls
Engineering Controls: Handle exclusively in a well-ventilated laboratory. For procedures that

may generate dust or aerosols (e.g., weighing, preparing solutions), use a certified chemical
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fume hood or a powder containment hood.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles conforming to EN166 or NIOSH

standards.[8]

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber) inspected prior to

use.[8]

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For large

quantities or potential for splash, consider additional protective clothing.

Hygiene Measures: Wash hands thoroughly after handling and before breaks. Do not eat,

drink, or smoke in the laboratory.[10]

Stability and Reactivity
Chemical Stability: Likely stable under normal laboratory conditions.

Conditions to Avoid: Avoid generating dust. Keep away from excessive heat and sources of

ignition.

Incompatible Materials: Strong oxidizing agents, strong bases.[7]

Hazardous Decomposition Products: Thermal decomposition may produce irritating gases

and vapors, including carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[7]

A Proposed Workflow for De Novo Toxicological
Evaluation
To address the data gap, the following tiered experimental workflow is proposed. This

constitutes a self-validating system, where each step informs the next, building a

comprehensive safety profile from fundamental properties to cellular effects.
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Tier 1: Foundational Assays
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Caption: A tiered workflow for de novo toxicological evaluation.
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Section 5: Experimental Protocols
The following protocols are provided as standardized starting points for the workflow described

in Section 4.3.

Protocol 5.1: In Vitro Cytotoxicity Assay (MTT Method)
Objective: To determine the concentration of the compound that reduces the viability of cultured

cells by 50% (IC₅₀), providing a measure of its general cytotoxicity.

Methodology:

Cell Culture: Plate cells (e.g., HeLa for cancer line, HEK293 for non-cancer line, HL-60 for

Mcl-1 sensitive line[1]) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate

for 24 hours at 37°C, 5% CO₂.

Compound Preparation: Prepare a 10 mM stock solution of N-(4-hydroxynaphthalen-1-
yl)benzamide in DMSO. Create a series of 2-fold dilutions in cell culture medium to achieve

final concentrations ranging from 0.1 µM to 100 µM. Ensure the final DMSO concentration in

all wells is ≤0.5%.

Treatment: Remove the old medium from the cells and add 100 µL of the medium containing

the various compound concentrations. Include "vehicle control" (medium with DMSO) and

"untreated control" wells.

Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO₂.

MTT Assay:

Add 10 µL of 5 mg/mL MTT solution to each well.

Incubate for 3-4 hours at 37°C until purple formazan crystals are visible.

Add 100 µL of solubilization solution (e.g., 10% SDS in 0.01 M HCl) to each well and

incubate overnight to dissolve the crystals.

Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.
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Data Analysis: Normalize the absorbance values to the vehicle control. Plot the percentage

of cell viability against the logarithm of the compound concentration and fit a dose-response

curve to calculate the IC₅₀ value.

Protocol 5.2: Bacterial Reverse Mutation Assay (Ames
Test)
Objective: To assess the mutagenic potential of the compound by measuring its ability to

induce mutations in different strains of Salmonella typhimurium.

Methodology:

Strain Selection: Use a standard set of tester strains (e.g., TA98, TA100, TA1535, TA1537) to

detect different types of mutations.

Metabolic Activation: Perform the assay both with and without a mammalian metabolic

activation system (S9 fraction from rat liver) to detect mutagens that require metabolic

activation.

Plate Incorporation Assay:

To 2 mL of top agar, add 0.1 mL of an overnight bacterial culture, 0.1 mL of the test

compound at various concentrations, and 0.5 mL of S9 mix (or buffer for the non-activation

arm).

Vortex briefly and pour the mixture onto a minimal glucose agar plate.

Incubation: Incubate the plates at 37°C for 48-72 hours.

Data Acquisition: Count the number of revertant colonies (colonies that have mutated back to

being able to synthesize histidine) on each plate.

Data Analysis: A positive result is typically defined as a dose-dependent increase in the

number of revertant colonies that is at least twice the background (spontaneous reversion)

rate observed in the negative control.
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Sources

1. 3-Substituted-N-(4-Hydroxynaphthalen-1-yl)arylsulfonamides as a Novel Class of
Selective Mcl-1 Inhibitors: Structure-Based Design, Synthesis, SAR, and Biological
Evaluation - PMC [pmc.ncbi.nlm.nih.gov]

2. Discovery of N-(3-((7H-purin-6-yl)thio)-4-hydroxynaphthalen-1-yl)-sulfonamide derivatives
as novel protein kinase and angiogenesis inhibitors for the treatment of cancer: Synthesis
and biological evaluation. Part III - PubMed [pubmed.ncbi.nlm.nih.gov]

3. comptox.epa.gov [comptox.epa.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/17748273
https://www.benchchem.com/product/b5824002/docs?utm_src=pdf-body#section-1-executive-summary-and-statement-on-data-availability
https://comptox.epa.gov/dashboard/dsstoxdb/results?search=DTXSID40358294#functional-use
https://www.semanticscholar.org/paper/Synthesis%2C-characterization-and-in-vitro-biological-El-Gaby-Ammar/21960d703b41d0130f1450a8c4f94b341c30a574
https://www.researchgate.net/publication/329583713_Synthesis_characterization_and_in_vitro_biological_screening_of_4-hydroxy_naphthalen-1-yl_naphtho12-bfuran_benzohchromene_and_56-dihydropyridazine_derivatives_containing_sulfonamide_moiety
https://pubmed.ncbi.nlm.nih.gov/24440479/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5556910/
https://pubchem.ncbi.nlm.nih.gov/compound/832572
https://www.benchchem.com/product/b5824002?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC4033665/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4033665/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4033665/
https://pubmed.ncbi.nlm.nih.gov/24440479/
https://pubmed.ncbi.nlm.nih.gov/24440479/
https://pubmed.ncbi.nlm.nih.gov/24440479/
https://comptox.epa.gov/dashboard/chemical/chemical-functional-use/DTXSID40358294
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5824002?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. N-hydroxy-4-(naphthalen-1-yl)benzamide | C17H13NO2 | CID 17748273 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. WERCS Studio - Application Error [assets.thermofisher.com]

6. assets.thermofisher.cn [assets.thermofisher.cn]

7. fishersci.fr [fishersci.fr]

8. cdhfinechemical.com [cdhfinechemical.com]

9. fishersci.com [fishersci.com]

10. spectrumchemical.com [spectrumchemical.com]

To cite this document: BenchChem. [Section 1: Executive Summary and Statement on Data
Availability]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b5824002/docs#section-1-executive-summary-and-
statement-on-data-availability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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